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Compound of Interest |

Ethyl 3,5-dimethylpyrazole-4-
Compound Name:
carboxylate hydrochloride

CAS No.: 1305320-57-3

Cat. No.: B596849

Get Quote

3,5-Dimethylpyrazole (3,5-DMP) is a heterocyclic organic compound featuring a five-membered
pyrazole ring with two methyl groups at positions 3 and 5.[1] With the chemical formula
(CHsC)2CHN:zH, this white crystalline solid serves as a foundational building block in numerous
areas of chemical science and industry.[1][2] Its unique structural and electronic properties,
including the presence of both a basic (pyridine-like) and an acidic (pyrrole-like) nitrogen atom,
impart a rich and versatile reactivity.[3] This duality allows for facile derivatization and makes
3,5-DMP an invaluable precursor for a wide array of functional molecules.

This guide provides a comprehensive overview of 3,5-dimethylpyrazole compounds, delving
into their synthesis, coordination chemistry, and extensive applications in medicinal chemistry,
industrial processes, and agriculture. It is intended for researchers, scientists, and
professionals in drug development seeking to leverage the potential of this remarkable scaffold.

Table 1: Physicochemical Properties of 3,5-Dimethylpyrazole
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Property Value Reference
IUPAC Name 3,5-dimethyl-1H-pyrazole [2]

CAS Number 67-51-6 [2]
Molecular Formula CsHsNz2 [2]

Molar Mass 96.13 g/mol [2]
Appearance White solid / Pellets or Large 2]

Crystals
Melting Point 107.5°C [1]
Boiling Point 218 °C [1]

Core Synthesis and Derivatization Strategies

The primary and most direct route to the 3,5-dimethylpyrazole core is the condensation
reaction between acetylacetone (2,4-pentanedione) and a hydrazine source.[1][4] This reaction
is robust, high-yielding, and forms the basis for producing the parent heterocycle.

Causality in Synthesis: The choice of hydrazine source (e.g., hydrazine hydrate vs. hydrazine
sulfate) can be critical. While hydrazine hydrate is common, the reaction can sometimes be
vigorous.[4] Using hydrazine sulfate in an aqueous alkali medium is often preferred for better
reaction control. The mechanism involves the initial formation of a hydrazone intermediate from
one of the ketone groups, followed by an intramolecular cyclization and dehydration to yield the
stable aromatic pyrazole ring.
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General Synthesis of 3,5-Dimethylpyrazole
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Caption: Inhibition of PDE4 by 3,5-DMP derivatives increases cAMP levels.

Table 2: Biological Activity of Select 3,5-DMP Derivatives as PDE4B Inhibitors

Key Structural
Compound Target ICso0 (UM) Reference
Feature

5-phenyl-2-furan
Compound If PDE4B 1.7 moiety with p- [5][6]
methoxy group

Hydrazide

scaffold and
Compound 4c PDE4B 1.6 . [5]

substituted

benzene ring

Role in Coordination Chemistry and Catalysis

3,5-Dimethylpyrazole is a highly effective ligand in coordination chemistry. [1][7]It can
coordinate to metal ions as a neutral molecule or, after deprotonation, as the 3,5-
dimethylpyrazolide anion. This versatility allows it to participate in the formation of a wide range
of metal complexes with diverse structures, from mononuclear species to complex polymers.
[8] Key Ligand Systems:

e Scorpionate Ligands: 3,5-DMP is the precursor to the widely studied tris(pyrazolyl)borate
ligands (Tp), which are tripodal ligands that coordinate to a metal center in a facial manner,
leaving three other coordination sites available for catalysis or further reaction. [1] Metal
Complexes: It readily forms complexes with transition metals like zinc, cobalt, and copper. [8]
[9]Structural studies of zinc complexes have shown that 3,5-DMP can lead to various
coordination geometries (N20O2, N3O, N4) and form structures ranging from simple monomers
to extended chains. [8] These metal complexes are not merely structural curiosities; many
exhibit significant catalytic activity. For example, cobalt and copper complexes incorporating
3,5-DMP have been shown to be active catalysts for the oxidation of alkanes like
cyclohexane and cyclopentane. [9]

Caption: Schematic of 3,5-DMP coordinating to a metal center (M).
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Industrial and Agricultural Applications

Beyond the laboratory and pharmaceutical development, 3,5-DMP has found practical
applications in several industries.

¢ Isocyanate Blocking Agent: In the coatings industry, 3,5-DMP is used as a blocking agent for
isocyanates in thermosetting systems like automotive paints and coil coatings. [7]lt reacts
with the isocyanate group to form a thermally labile adduct. This prevents the isocyanate
from reacting at room temperature, providing stability and a longer pot life. Upon heating, the
3,5-DMP is released (deblocking), freeing the isocyanate to react and cure the coating. This
allows for lower curing temperatures, saving energy and costs. [7][10]

« Nitrification Inhibitor: In agriculture, 3,5-DMP has been identified as an effective nitrification
inhibitor. [10]It slows down the bacterial conversion of ammonium (NHa4*) to nitrate (NOs™) in
the soil. This is beneficial because ammonium is less prone to leaching and denitrification
than nitrate, leading to more efficient nitrogen uptake by crops and reduced environmental
pollution from nitrate runoff and nitrous oxide (N20) emissions. [10]

o Synthetic Intermediate: 3,5-DMP also serves as a versatile intermediate for the synthesis of
organic dyestuffs and photochemicals.

Conclusion and Future Outlook

3,5-Dimethylpyrazole is a compound of remarkable versatility. From its straightforward
synthesis to its privileged role in medicinal chemistry and its practical utility in industrial
applications, the 3,5-DMP scaffold continues to be a focal point of chemical research. Its
proven success as a pharmacophore, particularly in the development of PDE4 inhibitors,
underscores its potential for discovering new therapeutics. In coordination chemistry, the
development of novel 3,5-DMP-based ligands and catalysts remains a fertile area of
investigation. As synthetic methodologies become more advanced and our understanding of
biological systems deepens, the applications for 3,5-dimethylpyrazole and its derivatives are
poised to expand even further, solidifying its status as a cornerstone of modern heterocyclic
chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

3,5-Dimethylpyrazole - Wikipedia [en.wikipedia.org]
3,5-Dimethylpyrazole | C5SH8N2 | CID 6210 - PubChem [pubchem.ncbi.nlm.nih.gov]
Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles [mdpi.com]

1.
2.
3.
4. Organic Syntheses Procedure [orgsyn.org]
5. researchgate.net [researchgate.net]

6.

Synthesis and bioactivity of 3,5-dimethylpyrazole derivatives as potential PDE4 inhibitors -
PubMed [pubmed.ncbi.nlm.nih.gov]

7. 3,5-Dimethylpyrazole: Product Characteristics and Application Areas_Chemicalbook
[chemicalbook.com]

8. tandfonline.com [tandfonline.com]

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.mdpi.com/1420-3049/27/19/6639
https://www.mdpi.com/2073-4395/12/10/2539
https://www.sciencedirect.com/science/article/pii/S187853522400371X
https://www.researchgate.net/publication/230467724_Interaction_of_35-dimethylpyrazole_with_cobaltII_carboxylates_containing_coordinated_110-phenanthroline_or_22'-dipyridyl
https://pubs.acs.org/doi/10.1021/acs.joc.3c02506
https://www.benchchem.com/product/b596849?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/3,5-Dimethylpyrazole
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dimethylpyrazole
https://www.mdpi.com/1420-3049/25/1/42
http://orgsyn.org/demo.aspx?prep=CV4P0351
https://www.researchgate.net/publication/323844553_Synthesis_and_bioactivity_of_35-dimethylpyrazole_derivatives_as_potential_PDE4_inhibitors
https://pubmed.ncbi.nlm.nih.gov/30131240/
https://pubmed.ncbi.nlm.nih.gov/30131240/
https://www.chemicalbook.com/article/3-5-dimethylpyrazole-product-characteristics-and-application-areas.htm
https://www.chemicalbook.com/article/3-5-dimethylpyrazole-product-characteristics-and-application-areas.htm
https://www.tandfonline.com/doi/full/10.1080/00958972.2011.584189
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b596849?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e 9. researchgate.net [researchgate.net]
e 10. mdpi.com [mdpi.com]

e To cite this document: BenchChem. [Introduction: The Versatile Scaffold of 3,5-
Dimethylpyrazole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b596849/docs#introduction-the-versatile-scaffold-of-3-
5-dimethylpyrazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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